Cas no 1878636-51-1 (5-(2,5-Dihydro-1H-pyrrol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 5-(2,5-Dihydro-1H-pyrrol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
• CAS No: 1878636-51-1
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 5700163
• PubChem ID: 131082703
• Update Time: 2023-10-14

5-(2,5-Dihydro-1H-pyrrol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(2,5-Dihydro-1H-pyrrol-1-yl)-1,3-dimethyl-1H-pyrazole-4-carbaldehyde
• 1878636-51-1
• EN300-725538
• 1H-Pyrazole-4-carboxaldehyde, 5-(2,5-dihydro-1H-pyrrol-1-yl)-1,3-dimethyl-

• Inchi： 1S/C10H13N3O/c1-8-9(7-14)10(12(2)11-8)13-5-3-4-6-13/h3-4,7H,5-6H2,1-2H3
• InChI Key： HGRJYRGFZJENDN-UHFFFAOYSA-N
• SMILES： O=CC1C(C)=NN(C)C=1N1CC=CC1

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.1Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 370.8±42.0 °C(Predicted)
• pka: 2.73±0.10(Predicted)